5-methyl-3-[[(2R)-4-(1,3-thiazol-2-ylmethyl)morpholin-2-yl]methyl]triazolo[4,5-d]pyrimidin-7-amine;hydrochloride

• IUPAC Name: 5-methyl-3-[[(2R)-4-(1,3-thiazol-2-ylmethyl)morpholin-2-yl]methyl]triazolo[4,5-d]pyrimidin-7-amine;hydrochloride
• InChI: InChI=1S/C14H18N8OS.ClH/c1-9-17-13(15)12-14(18-9)22(20-19-12)7-10-6-21(3-4-23-10)8-11-16-2-5-24-11;/h2,5,10H,3-4,6-8H2,1H3,(H2,15,17,18);1H/t10-;/m1./s1
• InChI Key: KNBIGIZPAKPDTF-HNCPQSOCSA-N
• Canonical SMILES: CC1=NC(=C2C(=N1)N(N=N2)CC3CN(CCO3)CC4=NC=CS4)N.Cl
• Isomeric SMILES: CC1=NC(=C2C(=N1)N(N=N2)C[C@H]3CN(CCO3)CC4=NC=CS4)N.Cl
• Molecular Formula: C14H19ClN8OS
• Molecular Weight: 382.9 g/mol

Description

5-Methyl-3-[[(2R)-4-(1,3-thiazol-2-ylmethyl)morpholin-2-yl]methyl]triazolo[4,5-d]pyrimidin-7-amine;hydrochloride is a heterocyclic compound featuring a triazolo[4,5-d]pyrimidine core substituted with a methyl group at position 5, a morpholine ring at position 3 (with stereospecific (2R)-configuration), and a 1,3-thiazole moiety. The hydrochloride salt enhances solubility and stability for pharmaceutical applications.

Biological Activity

5-Methyl-3-[[(2R)-4-(1,3-thiazol-2-ylmethyl)morpholin-2-yl]methyl]triazolo[4,5-d]pyrimidin-7-amine;hydrochloride, also known as PF-04671536 hydrochloride, is a complex organic compound notable for its unique structural features and biological activity. This compound is primarily recognized for its role as a selective inhibitor of phosphodiesterases (PDEs), particularly phosphodiesterase 8A and 8B, which are critical in regulating intracellular levels of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) .

Chemical Structure and Properties

The compound's chemical formula is C14H18N8OS·HCl, with a molecular weight of approximately 342.41 g/mol. Its structure includes a triazolo-pyrimidine core fused with thiazole and morpholine moieties, contributing to its pharmacological properties. The presence of these functional groups enhances its interaction with biological targets .

PF-04671536 hydrochloride functions by inhibiting specific phosphodiesterases, which are enzymes that degrade cAMP and cGMP. By inhibiting PDE8, the compound increases the concentrations of these cyclic nucleotides within cells, potentially leading to various downstream effects on cellular signaling pathways. This mechanism underlies its potential therapeutic applications in conditions where modulation of cAMP and cGMP levels is beneficial .

Pharmacological Applications

Research indicates that PF-04671536 hydrochloride may have applications in treating various diseases, including cancer and infections. Its ability to modulate cellular signaling pathways makes it a candidate for further investigation in drug development pipelines .

Interaction Studies

Interaction studies are crucial for understanding how PF-04671536 interacts with biological systems. These studies often involve:

• Binding Affinity Assessments : Evaluating how strongly the compound binds to its target enzymes.
• Cellular Assays : Testing the effects of the compound on cell viability, proliferation, and apoptosis in various cell lines.

Table 1 summarizes key findings from interaction studies:

Study Type	Findings
Binding Affinity	High selectivity for PDE8A and PDE8B
Cellular Assays	Increased apoptosis in cancer cell lines at IC50 values ranging from 9.6 μM to 41 μM .

Case Study 1: In Vitro Antiproliferative Activity

In a study examining the antiproliferative effects of PF-04671536 hydrochloride on various cancer cell lines, the compound exhibited significant activity against human cervix carcinoma (HeLa) and murine leukemia cells (L1210). The observed IC50 values indicated that the compound effectively inhibited cell growth at low micromolar concentrations .

Case Study 2: Role in Signal Transduction

Another study focused on the role of PF-04671536 in modulating signal transduction pathways related to cancer progression. The results demonstrated that treatment with this compound led to altered expression levels of key proteins involved in cell cycle regulation and apoptosis, suggesting its potential as an anticancer agent .

Comparison with Similar Compounds

Triazolo[4,5-d]pyrimidine vs. Thiazolo[4,5-d]pyrimidine

The triazolo[4,5-d]pyrimidine core in the target compound differs from thiazolo[4,5-d]pyrimidine derivatives (e.g., compounds in , Figure 18–20) by replacing a sulfur atom with a nitrogen-rich triazole ring.

Comparison with Imidazo[4,5-b]pyridine Derivatives

Imidazo[4,5-b]pyridine-based inhibitors () share a fused bicyclic structure but lack the triazole ring. The triazolo-pyrimidine system may offer superior metabolic stability due to reduced susceptibility to oxidative degradation compared to imidazole-containing analogs .

Substituent Analysis

Position 5 Modifications

• Target Compound : 5-methyl group enhances lipophilicity, favoring membrane permeability.

Morpholine and Thiazole Substituents

• Target Compound : The (2R)-morpholin-2-ylmethyl group ensures stereospecific interactions with chiral binding pockets (e.g., kinases). The thiazol-2-ylmethyl side chain may engage in π-π stacking or metal coordination.
• 4-Ethylthiazole Analog () : Substitution at the thiazole 4-position (4-ethyl group) increases steric bulk, possibly altering target selectivity or off-target effects .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	Trifluoromethyl Analog ()	4-Ethylthiazole Analog ()
Molecular Formula	C15H18ClN9OS	C14H15F3N8OS	C17H22N8OS
Molecular Weight	~415 g/mol	400.38 g/mol	~402 g/mol
Key Substituents	5-methyl, thiazol-2-ylmethyl, (2R)-morpholine	5-CF3, thiazol-2-ylmethyl, (2R)-morpholine	5-methyl, 4-ethylthiazole, (2R)-morpholine
Solubility (Predicted)	Moderate (hydrochloride salt)	Low (due to CF3 hydrophobicity)	Moderate
Metabolic Stability	High (methyl group)	Very High (CF3 resistance)	Moderate

Preparation Methods

Formation of 5-Methyltriazolopyrimidine Intermediate

A representative route involves reacting 5-amino-1H-1,2,4-triazole (3 ) with 3-(dimethylamino)-1-phenylpropane-1-one (2k ) in acetic acid at 100–120°C for 12–16 hours to yield 7-hydroxytriazolopyrimidine (4 ). Subsequent chlorination with POCl₃ at 80–100°C for 2 hours produces the chloro intermediate (5 ), which undergoes amination at C7 with ammonia or ammonium hydroxide to introduce the primary amine.

Reaction Conditions:

Step	Reagents/Conditions	Yield
Cyclocondensation	AcOH, 100–120°C, 12–16 h	60–75%
Chlorination	POCl₃, 80–100°C, 2 h	85–90%
Amination	NH₃/MeOH, RT, 12 h	70–78%

Functionalization at C3 Position

The C3 methyl group is introduced via alkylation or nucleophilic substitution. In one approach, the chloro intermediate (5 ) reacts with (2R)-4-(thiazol-2-ylmethyl)morpholin-2-ylmethanol under Mitsunobu conditions (DIAD, PPh₃) to install the chiral morpholine moiety.

Stereochemical Control

The (2R)-morpholine derivative is synthesized separately by resolving racemic mixtures via chiral chromatography or asymmetric synthesis. For example, L-tartaric acid-mediated crystallization achieves >99% enantiomeric excess (ee) for the (2R)-configured morpholine.

Key Data:

• Mitsunobu reaction yield: 65–72%

• Enantiomeric excess: ≥99% (HPLC, Chiralpak IC column)

Thiazole Moiety Incorporation

The thiazol-2-ylmethyl group is appended to the morpholine nitrogen via nucleophilic alkylation. Thiazole-2-methanol is activated with mesyl chloride (MsCl) and triethylamine, then coupled to the morpholine intermediate in DMF at 0–5°C.

Optimization Note:
Lower temperatures (0–5°C) minimize side reactions, improving yields from 50% to 82%.

Final Hydrochloride Salt Formation

The free base is treated with HCl (1.25 equiv) in ethanol/water (4:1) at 0°C. Precipitation yields the hydrochloride salt with >98% purity (HPLC).

Characterization Data:

• ¹H NMR (D₂O, 400 MHz): δ 8.21 (s, 1H, triazole-H), 7.85 (d, J = 3.2 Hz, 1H, thiazole-H), 4.32–4.15 (m, 2H, morpholine-CH₂), 3.95–3.82 (m, 4H, morpholine-OCH₂), 2.89 (s, 3H, C5-CH₃).

• MS (ESI+) : m/z 347.1 [M+H]⁺ (calc. 347.1).

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Yield
Sequential functionalization	High purity, stereochemical control	Multi-step, costly reagents	58–65%
Convergent synthesis	Shorter route, modular	Lower enantioselectivity	45–50%

Challenges and Optimization Strategies

• Regioselectivity in Cyclocondensation: Excess POCl₃ (3.5 equiv) ensures complete chlorination at C7, avoiding 6-substituted byproducts.

• Morpholine Stability: Boc protection of the morpholine nitrogen during thiazole coupling prevents degradation .

Q & A

Q. How can researchers optimize the synthesis of this compound to improve yield and purity?

Methodological Answer: The synthesis involves multi-step reactions, including nucleophilic substitution and cyclization. Key considerations:

• Solvent selection : Use polar aprotic solvents (e.g., DMF or DMSO) to stabilize intermediates .
• Catalysts : Employ triethylamine or acetic anhydride to facilitate morpholine-thiazole coupling .
• Temperature control : Maintain 60–80°C during cyclization to avoid side reactions .
• Purification : Use column chromatography with silica gel (eluent: CH₂Cl₂/MeOH 9:1) followed by recrystallization in ethanol .

Q. Example Table: Synthesis Optimization Parameters

Step	Reaction Type	Key Reagents/Conditions	Yield (%)	Purity (HPLC)
1	Morpholine-thiazole coupling	(2R)-morpholine derivative, thiazole-CH₂Br, DMF, 70°C	65–70%	>90%
2	Triazolo-pyrimidine cyclization	NaN₃, NH₄Cl, ethanol, reflux	50–55%	85–88%

Q. What analytical techniques are critical for confirming the compound’s structure and purity?

Methodological Answer:

• NMR Spectroscopy : Use ¹H/¹³C NMR to verify stereochemistry at the (2R)-morpholine center and triazole-proton environments. Key peaks: δ 8.2–8.5 ppm (triazole protons), δ 4.1–4.3 ppm (morpholine-CH₂) .
• HPLC : Employ a C18 column (mobile phase: 0.1% TFA in H₂O/ACN) to assess purity (>95% required for biological assays) .
• Mass Spectrometry : Confirm molecular ion [M+H]⁺ at m/z 400.383 (monoisotopic mass) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to evaluate the role of the thiazole-morpholine moiety?

Methodological Answer:

• Analog Synthesis : Replace thiazole with oxazole or pyridine rings to assess electronic effects .
• Biological Assays : Test analogs against kinase targets (e.g., PDE8A/B) using fluorescence polarization assays .
• Computational Docking : Use Schrödinger Suite or AutoDock Vina to model interactions with catalytic domains .

Q. Example Table: SAR Findings

Analog Structure	Substitution	IC₅₀ (PDE8A)	Key Interaction Residues
Thiazole (parent)	-	12 nM	Asp304, Tyr307
Oxazole	O instead of S	45 nM	Reduced hydrophobic interactions
Pyridine	N instead of S	>100 nM	Loss of π-π stacking

Q. What experimental strategies resolve contradictions in crystallographic vs. solution-phase structural data?

Methodological Answer:

• X-ray Crystallography : Use SHELXL for refinement (high-resolution data <1.2 Å) to resolve (2R)-morpholine stereochemistry .
• Dynamic NMR : Analyze temperature-dependent spectra in DMSO-d₆ to detect conformational flexibility in solution .
• Molecular Dynamics Simulations : Run 100-ns trajectories in GROMACS to compare crystal vs. solution-state conformers .

Q. How can researchers address discrepancies in biological activity across different assay platforms?

Methodological Answer:

• Assay Standardization : Use ATP-concentration-matched conditions (e.g., 1 mM ATP for kinase assays) .
• Orthogonal Validation : Cross-validate with SPR (surface plasmon resonance) to confirm binding kinetics .
• Data Normalization : Report activity as % inhibition relative to positive controls (e.g., staurosporine for kinases) .

Q. What methodologies are recommended for studying metabolic stability in vitro?

Methodological Answer:

• Liver Microsome Assays : Incubate compound (10 µM) with human liver microsomes (0.5 mg/mL) and NADPH (1 mM) at 37°C. Monitor degradation via LC-MS/MS at 0, 15, 30, 60 min .
• CYP450 Inhibition Screening : Use fluorogenic substrates (e.g., CYP3A4: dibenzylfluorescein) to assess isoform-specific inhibition .

3. Data Contradiction Analysis
Example Contradiction: Conflicting IC₅₀ values reported for PDE8A inhibition (12 nM vs. 35 nM).
Resolution Strategy:

• Buffer Conditions : Ensure consistent pH (7.4) and ionic strength (150 mM NaCl) .
• Enzyme Source : Use recombinant human PDE8A (≥95% purity) to exclude isoform cross-reactivity .
• Statistical Analysis : Apply Grubbs’ test to identify outliers in triplicate datasets .

4. Advanced Characterization Techniques Q. 4.1 How is the hydrochloride salt’s stability assessed under varying humidity conditions? Methodological Answer:

• Dynamic Vapor Sorption (DVS) : Expose to 0–90% RH at 25°C; monitor mass change (±2% acceptable) .
• XRPD : Compare diffraction patterns before/after stress testing to detect hydrate formation .